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molecular formula C12H18O B8422384 1,3-Dimethyl-4-adamantanone

1,3-Dimethyl-4-adamantanone

Cat. No. B8422384
M. Wt: 178.27 g/mol
InChI Key: FAQCWWQDIFCGEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06429314B1

Procedure details

A mixture of 3 mmol of 1,3-dimethyladamantane, 18 mmol of biacetyl, 0.015 mmol of cobalt (II) acetate, and 3 ml of acetic acid was stirred at 60° C. under an oxygen atmosphere (1 atm) for 4 hours. Gas chromatographic analysis of products in the reaction mixture revealed that 1,3-dimethyladamantane was converted, at a rate of 93%, to 1-acetyl-3,5-dimethyladamantane (yield 40%), 1,3-diacetyl-5,7-dimethyladamantane (yield 15%), 1-acetyl-3,5-d-methyl-7-adamantanol (yield 5%), 1,3-dimethyl-5-adamantanol (yield 6%), and 1,3-dimethyl-4-adamantanone (yield 4%).
Name
1,3-dimethyladamantane
Quantity
3 mmol
Type
reactant
Reaction Step One
Name
biacetyl
Quantity
18 mmol
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
3 mL
Type
reactant
Reaction Step One
Name
cobalt (II) acetate
Quantity
0.015 mmol
Type
catalyst
Reaction Step One
Name
1,3-dimethyladamantane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-acetyl-3,5-dimethyladamantane
Yield
40%
Name
1,3-diacetyl-5,7-dimethyladamantane
Yield
15%
[Compound]
Name
1-acetyl-3,5-d-methyl-7-adamantanol
Yield
5%
Name
1,3-dimethyl-5-adamantanol
Yield
6%
Name
1,3-dimethyl-4-adamantanone
Yield
4%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]12[CH2:11][CH:6]3[CH2:7][CH:8]([CH2:10][C:4]([CH3:12])([CH2:5]3)[CH2:3]1)[CH2:9]2.[C:13]([C:16]([CH3:18])=[O:17])([CH3:15])=[O:14].[C:19]([OH:22])(=[O:21])[CH3:20]>C([O-])(=O)C.[Co+2].C([O-])(=O)C>[C:16]([C:13]12[CH2:1][C:2]3([CH3:11])[CH2:9][CH:8]([CH2:10][C:4]([CH3:5])([CH2:3]3)[CH2:15]1)[CH2:7]2)(=[O:17])[CH3:18].[C:16]([C:13]12[CH2:1][C:2]3([CH3:11])[CH2:3][C:4]([CH3:12])([CH2:10][C:8]([C:19](=[O:22])[CH3:20])([CH2:9]3)[CH2:15]1)[CH2:5]2)(=[O:17])[CH3:18].[CH3:12][C:4]12[CH2:10][C:8]3([OH:14])[CH2:7][CH:6]([CH2:11][C:2]([CH3:1])([CH2:9]3)[CH2:3]1)[CH2:5]2.[CH3:12][C:4]12[CH2:10][CH:8]3[CH2:7][CH:6]([CH2:11][C:2]([CH3:1])([C:9]3=[O:21])[CH2:3]1)[CH2:5]2 |f:3.4.5|

Inputs

Step One
Name
1,3-dimethyladamantane
Quantity
3 mmol
Type
reactant
Smiles
CC12CC3(CC(CC(C1)C3)C2)C
Name
biacetyl
Quantity
18 mmol
Type
reactant
Smiles
C(=O)(C)C(=O)C
Name
acetic acid
Quantity
3 mL
Type
reactant
Smiles
C(C)(=O)O
Name
cobalt (II) acetate
Quantity
0.015 mmol
Type
catalyst
Smiles
C(C)(=O)[O-].[Co+2].C(C)(=O)[O-]
Step Two
Name
1,3-dimethyladamantane
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC12CC3(CC(CC(C1)C3)C2)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
was stirred at 60° C. under an oxygen atmosphere (1 atm) for 4 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Details
Reaction Time
 4 h
Name
1-acetyl-3,5-dimethyladamantane
Type
product
Smiles
C(C)(=O)C12CC3(CC(CC(C1)C3)(C2)C)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 40%
Name
1,3-diacetyl-5,7-dimethyladamantane
Type
product
Smiles
C(C)(=O)C12CC3(CC(CC(C1)(C3)C)(C2)C)C(C)=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 15%
[Compound]
Name
1-acetyl-3,5-d-methyl-7-adamantanol
Type
product
Smiles
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 5%
Name
1,3-dimethyl-5-adamantanol
Type
product
Smiles
CC12CC3(CC(CC(C1)C3)(C2)O)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 6%
Name
1,3-dimethyl-4-adamantanone
Type
product
Smiles
CC12CC3(C(C(CC(C1)C3)C2)=O)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06429314B1

Procedure details

A mixture of 3 mmol of 1,3-dimethyladamantane, 18 mmol of biacetyl, 0.015 mmol of cobalt (II) acetate, and 3 ml of acetic acid was stirred at 60° C. under an oxygen atmosphere (1 atm) for 4 hours. Gas chromatographic analysis of products in the reaction mixture revealed that 1,3-dimethyladamantane was converted, at a rate of 93%, to 1-acetyl-3,5-dimethyladamantane (yield 40%), 1,3-diacetyl-5,7-dimethyladamantane (yield 15%), 1-acetyl-3,5-d-methyl-7-adamantanol (yield 5%), 1,3-dimethyl-5-adamantanol (yield 6%), and 1,3-dimethyl-4-adamantanone (yield 4%).
Name
1,3-dimethyladamantane
Quantity
3 mmol
Type
reactant
Reaction Step One
Name
biacetyl
Quantity
18 mmol
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
3 mL
Type
reactant
Reaction Step One
Name
cobalt (II) acetate
Quantity
0.015 mmol
Type
catalyst
Reaction Step One
Name
1,3-dimethyladamantane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-acetyl-3,5-dimethyladamantane
Yield
40%
Name
1,3-diacetyl-5,7-dimethyladamantane
Yield
15%
[Compound]
Name
1-acetyl-3,5-d-methyl-7-adamantanol
Yield
5%
Name
1,3-dimethyl-5-adamantanol
Yield
6%
Name
1,3-dimethyl-4-adamantanone
Yield
4%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]12[CH2:11][CH:6]3[CH2:7][CH:8]([CH2:10][C:4]([CH3:12])([CH2:5]3)[CH2:3]1)[CH2:9]2.[C:13]([C:16]([CH3:18])=[O:17])([CH3:15])=[O:14].[C:19]([OH:22])(=[O:21])[CH3:20]>C([O-])(=O)C.[Co+2].C([O-])(=O)C>[C:16]([C:13]12[CH2:1][C:2]3([CH3:11])[CH2:9][CH:8]([CH2:10][C:4]([CH3:5])([CH2:3]3)[CH2:15]1)[CH2:7]2)(=[O:17])[CH3:18].[C:16]([C:13]12[CH2:1][C:2]3([CH3:11])[CH2:3][C:4]([CH3:12])([CH2:10][C:8]([C:19](=[O:22])[CH3:20])([CH2:9]3)[CH2:15]1)[CH2:5]2)(=[O:17])[CH3:18].[CH3:12][C:4]12[CH2:10][C:8]3([OH:14])[CH2:7][CH:6]([CH2:11][C:2]([CH3:1])([CH2:9]3)[CH2:3]1)[CH2:5]2.[CH3:12][C:4]12[CH2:10][CH:8]3[CH2:7][CH:6]([CH2:11][C:2]([CH3:1])([C:9]3=[O:21])[CH2:3]1)[CH2:5]2 |f:3.4.5|

Inputs

Step One
Name
1,3-dimethyladamantane
Quantity
3 mmol
Type
reactant
Smiles
CC12CC3(CC(CC(C1)C3)C2)C
Name
biacetyl
Quantity
18 mmol
Type
reactant
Smiles
C(=O)(C)C(=O)C
Name
acetic acid
Quantity
3 mL
Type
reactant
Smiles
C(C)(=O)O
Name
cobalt (II) acetate
Quantity
0.015 mmol
Type
catalyst
Smiles
C(C)(=O)[O-].[Co+2].C(C)(=O)[O-]
Step Two
Name
1,3-dimethyladamantane
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC12CC3(CC(CC(C1)C3)C2)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
was stirred at 60° C. under an oxygen atmosphere (1 atm) for 4 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Details
Reaction Time
 4 h
Name
1-acetyl-3,5-dimethyladamantane
Type
product
Smiles
C(C)(=O)C12CC3(CC(CC(C1)C3)(C2)C)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 40%
Name
1,3-diacetyl-5,7-dimethyladamantane
Type
product
Smiles
C(C)(=O)C12CC3(CC(CC(C1)(C3)C)(C2)C)C(C)=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 15%
[Compound]
Name
1-acetyl-3,5-d-methyl-7-adamantanol
Type
product
Smiles
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 5%
Name
1,3-dimethyl-5-adamantanol
Type
product
Smiles
CC12CC3(CC(CC(C1)C3)(C2)O)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 6%
Name
1,3-dimethyl-4-adamantanone
Type
product
Smiles
CC12CC3(C(C(CC(C1)C3)C2)=O)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06429314B1

Procedure details

A mixture of 3 mmol of 1,3-dimethyladamantane, 18 mmol of biacetyl, 0.015 mmol of cobalt (II) acetate, and 3 ml of acetic acid was stirred at 60° C. under an oxygen atmosphere (1 atm) for 4 hours. Gas chromatographic analysis of products in the reaction mixture revealed that 1,3-dimethyladamantane was converted, at a rate of 93%, to 1-acetyl-3,5-dimethyladamantane (yield 40%), 1,3-diacetyl-5,7-dimethyladamantane (yield 15%), 1-acetyl-3,5-d-methyl-7-adamantanol (yield 5%), 1,3-dimethyl-5-adamantanol (yield 6%), and 1,3-dimethyl-4-adamantanone (yield 4%).
Name
1,3-dimethyladamantane
Quantity
3 mmol
Type
reactant
Reaction Step One
Name
biacetyl
Quantity
18 mmol
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
3 mL
Type
reactant
Reaction Step One
Name
cobalt (II) acetate
Quantity
0.015 mmol
Type
catalyst
Reaction Step One
Name
1,3-dimethyladamantane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-acetyl-3,5-dimethyladamantane
Yield
40%
Name
1,3-diacetyl-5,7-dimethyladamantane
Yield
15%
[Compound]
Name
1-acetyl-3,5-d-methyl-7-adamantanol
Yield
5%
Name
1,3-dimethyl-5-adamantanol
Yield
6%
Name
1,3-dimethyl-4-adamantanone
Yield
4%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]12[CH2:11][CH:6]3[CH2:7][CH:8]([CH2:10][C:4]([CH3:12])([CH2:5]3)[CH2:3]1)[CH2:9]2.[C:13]([C:16]([CH3:18])=[O:17])([CH3:15])=[O:14].[C:19]([OH:22])(=[O:21])[CH3:20]>C([O-])(=O)C.[Co+2].C([O-])(=O)C>[C:16]([C:13]12[CH2:1][C:2]3([CH3:11])[CH2:9][CH:8]([CH2:10][C:4]([CH3:5])([CH2:3]3)[CH2:15]1)[CH2:7]2)(=[O:17])[CH3:18].[C:16]([C:13]12[CH2:1][C:2]3([CH3:11])[CH2:3][C:4]([CH3:12])([CH2:10][C:8]([C:19](=[O:22])[CH3:20])([CH2:9]3)[CH2:15]1)[CH2:5]2)(=[O:17])[CH3:18].[CH3:12][C:4]12[CH2:10][C:8]3([OH:14])[CH2:7][CH:6]([CH2:11][C:2]([CH3:1])([CH2:9]3)[CH2:3]1)[CH2:5]2.[CH3:12][C:4]12[CH2:10][CH:8]3[CH2:7][CH:6]([CH2:11][C:2]([CH3:1])([C:9]3=[O:21])[CH2:3]1)[CH2:5]2 |f:3.4.5|

Inputs

Step One
Name
1,3-dimethyladamantane
Quantity
3 mmol
Type
reactant
Smiles
CC12CC3(CC(CC(C1)C3)C2)C
Name
biacetyl
Quantity
18 mmol
Type
reactant
Smiles
C(=O)(C)C(=O)C
Name
acetic acid
Quantity
3 mL
Type
reactant
Smiles
C(C)(=O)O
Name
cobalt (II) acetate
Quantity
0.015 mmol
Type
catalyst
Smiles
C(C)(=O)[O-].[Co+2].C(C)(=O)[O-]
Step Two
Name
1,3-dimethyladamantane
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC12CC3(CC(CC(C1)C3)C2)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
was stirred at 60° C. under an oxygen atmosphere (1 atm) for 4 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Details
Reaction Time
 4 h
Name
1-acetyl-3,5-dimethyladamantane
Type
product
Smiles
C(C)(=O)C12CC3(CC(CC(C1)C3)(C2)C)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 40%
Name
1,3-diacetyl-5,7-dimethyladamantane
Type
product
Smiles
C(C)(=O)C12CC3(CC(CC(C1)(C3)C)(C2)C)C(C)=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 15%
[Compound]
Name
1-acetyl-3,5-d-methyl-7-adamantanol
Type
product
Smiles
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 5%
Name
1,3-dimethyl-5-adamantanol
Type
product
Smiles
CC12CC3(CC(CC(C1)C3)(C2)O)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 6%
Name
1,3-dimethyl-4-adamantanone
Type
product
Smiles
CC12CC3(C(C(CC(C1)C3)C2)=O)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.